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Compound of Interest

Compound Name: Vanadium(III) bromide

Cat. No.: B086626 Get Quote

Vanadium(III) Bromide: Technical Support Center
This technical support center provides essential information for the safe handling of

Vanadium(III) bromide (VBr₃) for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Vanadium(III) bromide?

A1: Vanadium(III) bromide is a corrosive solid that can cause severe skin burns and eye

damage.[1][2] It is also harmful if swallowed and causes irritation to the respiratory system.[1]

[3] The compound is highly sensitive to moisture and reacts with water.[1][4]

Q2: What personal protective equipment (PPE) is mandatory when handling Vanadium(III)
bromide?

A2: When handling Vanadium(III) bromide, it is essential to wear appropriate personal

protective equipment. This includes chemical safety goggles, a face shield, protective gloves,

and suitable protective clothing to prevent skin contact.[1][5] Respiratory protection, such as a

type P3 (EN 143) respirator cartridge or an N95/P1 filter, should be used, especially when dust

is generated.[5][6][7]

Q3: How should Vanadium(III) bromide be stored?
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A3: Vanadium(III) bromide should be stored locked up in a dry, cool, and well-ventilated area.

[1] The container must be kept tightly closed to prevent contact with moisture, as it is moisture-

sensitive.[1][4] It should be stored away from incompatible materials such as water, strong

bases, and oxidizing agents.[1]

Q4: What is the proper procedure for disposing of Vanadium(III) bromide waste?

A4: Vanadium(III) bromide waste is considered hazardous waste.[1] Disposal must be

conducted in accordance with local, regional, and national hazardous waste regulations.[1][7] It

is crucial to consult with your institution's environmental health and safety department for

specific disposal protocols.

Q5: Is Vanadium(III) bromide carcinogenic?

A5: There is currently no indication that Vanadium(III) bromide is carcinogenic to humans. It is

not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[1][2][4]

Troubleshooting Guides
Issue 1: The Vanadium(III) bromide has changed color from its typical green-black

appearance.

Possible Cause: The compound may have been exposed to moisture or air. Vanadium(III)
bromide is very hygroscopic and moisture-sensitive.[1][8]

Solution: Discard the compromised reagent according to your institution's hazardous waste

disposal procedures. To prevent this in the future, ensure the container is always tightly

sealed and stored in a desiccator or a dry, inert atmosphere.

Issue 2: A small amount of Vanadium(III) bromide has been spilled in the fume hood.

Procedure:

Ensure all personnel in the immediate area are aware of the spill.

Wear the appropriate PPE, including respiratory protection.
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Carefully sweep up the solid material and place it into a suitable, labeled container for

hazardous waste disposal.[1] Avoid creating dust.[1]

Wipe the area with a damp cloth (if appropriate for the surface and situation, being mindful

of the reactivity with water) and then decontaminate the surface.

Ventilate the area and wash it thoroughly after the cleanup is complete.[9]

Issue 3: What are the immediate first aid measures in case of accidental exposure?

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, making

sure to also rinse under the eyelids.[1] Remove contact lenses if present and easy to do so.

Seek immediate medical attention.[1][2]

Skin Contact: Take off all contaminated clothing immediately.[1] Rinse the affected skin with

large amounts of water and shower.[1] Wash the contaminated clothing before reusing it.[1]

Immediate medical attention is required.[1]

Inhalation: Move the individual to fresh air and keep them at rest in a position that is

comfortable for breathing.[1] If breathing has stopped, provide artificial respiration.[2] Seek

immediate medical attention.[1][2]

Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[1][2] Never give anything

by mouth to a person who is unconscious.[2] Seek immediate medical attention.[1][2]

Quantitative Data Summary

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AA8113518&productDescription=VAND+III+BROMIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA8113518&productDescription=VAND+III+BROMIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/3762.pdf
https://www.fishersci.com/store/msds?partNumber=AA8113518&productDescription=VAND+III+BROMIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA8113518&productDescription=VAND+III+BROMIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Vanadium_iii_-bromide
https://www.fishersci.com/store/msds?partNumber=AA8113518&productDescription=VAND+III+BROMIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA8113518&productDescription=VAND+III+BROMIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA8113518&productDescription=VAND+III+BROMIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA8113518&productDescription=VAND+III+BROMIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA8113518&productDescription=VAND+III+BROMIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Vanadium_iii_-bromide
https://www.fishersci.com/store/msds?partNumber=AA8113518&productDescription=VAND+III+BROMIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Vanadium_iii_-bromide
https://www.fishersci.com/store/msds?partNumber=AA8113518&productDescription=VAND+III+BROMIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA8113518&productDescription=VAND+III+BROMIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Vanadium_iii_-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Vanadium_iii_-bromide
https://www.fishersci.com/store/msds?partNumber=AA8113518&productDescription=VAND+III+BROMIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Vanadium_iii_-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula VBr₃

Molar Mass 290.65 g/mol [2]

Appearance Green-black solid[8]

Density 4 g/cm³[8]

Solubility Soluble in water[8]

NIOSH REL

Ceiling limit of 0.05 mg/m³ (as Vanadium dust)

for a 15-minute exposure. This applies to all

vanadium compounds except Vanadium metal

and Vanadium carbide.[10]

OSHA PEL
Ceiling limit of 0.5 mg/m³ for respirable

Vanadium pentoxide (V₂O₅) dust.[10]

Storage Class
8B - Non-combustible corrosive hazardous

materials[5]

UN Number UN3260[1]

Experimental Protocol: Safe Handling of
Vanadium(III) Bromide
This protocol outlines the general procedure for safely handling Vanadium(III) bromide in a

laboratory setting.

1. Preparation and Precautionary Measures:

Conduct a pre-work hazard assessment.
Ensure that an eyewash station and safety shower are readily accessible and in good
working order.[1]
Work exclusively within a certified chemical fume hood.[1]
Don the required PPE: a lab coat, chemical safety goggles, a face shield, and chemically
resistant gloves.
Have a spill kit and appropriate waste containers ready.
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2. Handling the Compound:

Before opening, allow the Vanadium(III) bromide container to reach room temperature to
minimize moisture condensation.
Carefully open the container in the fume hood.
Use a clean, dry spatula to weigh and transfer the desired amount of the compound.
Avoid any actions that could generate dust.
Keep the container tightly sealed when not in use.

3. During the Experiment:

Be mindful of the compound's incompatibility with water, strong bases, and oxidizing agents.
[1]
Should any signs of exposure occur (e.g., skin irritation, respiratory discomfort), cease work
immediately and follow the appropriate first aid procedures.

4. Post-Experiment Procedures:

Decontaminate all equipment used.
Properly label and store any remaining Vanadium(III) bromide.
Dispose of all waste materials (including contaminated gloves and weighing paper) in the
designated hazardous waste container.
Clean the work area within the fume hood.
Remove PPE and wash hands thoroughly with soap and water.[1]
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Caption: Workflow for the safe handling of Vanadium(III) bromide.
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VBr3 Spill Occurs
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Caption: Logical workflow for responding to a Vanadium(III) bromide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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